Cas no 1805064-79-2 (2,4-Dimethyl-3-hydroxybenzenesulfonamide)

• Product Name: 2,4-Dimethyl-3-hydroxybenzenesulfonamide
• CAS No: 1805064-79-2
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5007611
• Update Time: 2025-06-07

2,4-Dimethyl-3-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-3-hydroxybenzenesulfonamide

• Inchi： 1S/C8H11NO3S/c1-5-3-4-7(13(9,11)12)6(2)8(5)10/h3-4,10H,1-2H3,(H2,9,11,12)
• InChI Key： LBXXFFFPIGUUET-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1C)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 0.9
• Topological Polar Surface Area: 88.8

Additional information on 2,4-Dimethyl-3-hydroxybenzenesulfonamide

Introduction to 2,4-Dimethyl-3-hydroxybenzenesulfonamide (CAS No. 1805064-79-2)

2,4-Dimethyl-3-hydroxybenzenesulfonamide (CAS No. 1805064-79-2) is a compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted benzenesulfonamide moiety with hydroxy and methyl groups. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2,4-Dimethyl-3-hydroxybenzenesulfonamide consists of a benzene ring with two methyl groups at the 2 and 4 positions, a hydroxy group at the 3 position, and a sulfonamide group attached to the benzene ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various studies.

In terms of physical properties, 2,4-Dimethyl-3-hydroxybenzenesulfonamide is a white crystalline solid with a melting point of approximately 185-187°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental setups and formulations.

The biological activities of 2,4-Dimethyl-3-hydroxybenzenesulfonamide have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another important aspect of 2,4-Dimethyl-3-hydroxybenzenesulfonamide is its antioxidant properties. Studies have demonstrated that this compound can effectively scavenge free radicals and reduce oxidative stress in cellular models. This property is particularly relevant in the context of diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its anti-inflammatory and antioxidant activities, 2,4-Dimethyl-3-hydroxybenzenesulfonamide has also shown potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that 2,4-Dimethyl-3-hydroxybenzenesulfonamide could be further explored for its anticancer properties.

The pharmacokinetic profile of 2,4-Dimethyl-3-hydroxybenzenesulfonamide has also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile, which are essential factors for its potential use as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

Toxicity studies on 2,4-Dimethyl-3-hydroxybenzenesulfonamide have indicated that it has low toxicity at therapeutic concentrations. In vitro cytotoxicity assays have shown minimal cytotoxic effects on normal cells, suggesting that this compound may have a favorable safety profile. However, comprehensive toxicity assessments are still required to ensure its safety for human use.

The synthesis of 2,4-Dimethyl-3-hydroxybenzenesulfonamide has been optimized using various synthetic routes. One common approach involves the reaction of 2,4-dimethylphenol with chlorosulfonyl isocyanate (CSI) followed by hydrolysis to form the desired product. This synthetic method provides high yields and purity, making it suitable for large-scale production.

In conclusion, 2,4-Dimethyl-3-hydroxybenzenesulfonamide (CAS No. 1805064-79-2) is a multifunctional compound with promising biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, and antitumor properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.